3-(4-chlorobenzylidene)isobenzofuran-1(3H)-one
3-(4-chlorobenzylidene)isobenzofuran-1(3H)-one
Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards
Azelastine Impurity E is an impurity arising in the synthesis of azelastine. It is a stilbene-related benzalphthalide derivative with with potential anti-HIV and leishmanicidal activity.
Azelastine Impurity E is an impurity arising in the synthesis of azelastine. It is a stilbene-related benzalphthalide derivative with with potential anti-HIV and leishmanicidal activity.
Brand Name:
Vulcanchem
CAS No.:
20526-97-0
VCID:
VC21352962
InChI:
InChI=1S/C15H9ClO2/c16-11-7-5-10(6-8-11)9-14-12-3-1-2-4-13(12)15(17)18-14/h1-9H
SMILES:
C1=CC=C2C(=C1)C(=CC3=CC=C(C=C3)Cl)OC2=O
Molecular Formula:
C15H9ClO2
Molecular Weight:
256.68 g/mol
3-(4-chlorobenzylidene)isobenzofuran-1(3H)-one
CAS No.: 20526-97-0
Cat. No.: VC21352962
Molecular Formula: C15H9ClO2
Molecular Weight: 256.68 g/mol
Purity: > 95%
* For research use only. Not for human or veterinary use.

Description | Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards Azelastine Impurity E is an impurity arising in the synthesis of azelastine. It is a stilbene-related benzalphthalide derivative with with potential anti-HIV and leishmanicidal activity. |
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CAS No. | 20526-97-0 |
Molecular Formula | C15H9ClO2 |
Molecular Weight | 256.68 g/mol |
IUPAC Name | 3-[(4-chlorophenyl)methylidene]-2-benzofuran-1-one |
Standard InChI | InChI=1S/C15H9ClO2/c16-11-7-5-10(6-8-11)9-14-12-3-1-2-4-13(12)15(17)18-14/h1-9H |
Standard InChI Key | OHRFHJYUEWVXBD-UHFFFAOYSA-N |
SMILES | C1=CC=C2C(=C1)C(=CC3=CC=C(C=C3)Cl)OC2=O |
Canonical SMILES | C1=CC=C2C(=C1)C(=CC3=CC=C(C=C3)Cl)OC2=O |
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